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Cat. No.: B3158423

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-4136309, also known as INCB8761, is a potent and selective antagonist of the C-C
chemokine receptor 2 (CCR2).[1][2][3] CCR2 and its primary ligand, monocyte chemoattractant
protein-1 (MCP-1 or CCL2), play a crucial role in the recruitment of monocytes and
macrophages to sites of inflammation and tumorigenesis.[4][5] By blocking the CCL2/CCR2
signaling axis, PF-4136309 has been investigated for its potential therapeutic benefits in
various inflammatory diseases and cancers.[2][6] These application notes provide detailed
protocols for the preparation and oral gavage administration of PF-4136309 in rats for
preclinical research.

Data Presentation
In Vitro Potency of PF-4136309
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Target Species IC50 (nM) Assay Type
CCR2 Human 5.2 Binding Assay
CCR2 Mouse 17 Binding Assay
CCR2 Rat 13 Binding Assay
Chemotaxis Human 3.9 Chemotaxis Assay
Chemotaxis Mouse 16 Chemotaxis Assay
Chemotaxis Rat 2.8 Chemotaxis Assay
Calcium Mobilization - 3.3 Signaling Assay
ERK Phosphorylation - 0.5 Signaling Assay

Data compiled from multiple sources.[1][2][7][8]

Pharmacokinetic Parameters of PF-4136309 in Rats (Oral

Administration)
Parameter Value Unit Dosing
Bioavailability 78 % Oral
Tmax (Time to Peak
] hours Oral
Concentration)
Half-life (t1/2) 2.5 hours Intravenous

Data from a study involving oral administration.[1][7]

Experimental Protocols
Formulation of PF-4136309 for Oral Gavage

PF-4136309 is sparingly soluble in agueous solutions and requires a suitable vehicle for oral
administration.[9] Below are several recommended formulation protocols. The choice of vehicle
may depend on the specific experimental requirements and institutional guidelines.
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Protocol 1: Ethanol, PEG300, Tween-80, and Saline Formulation

This protocol yields a clear solution suitable for oral gavage.

Materials:

PF-4136309 powder

Ethanol (200 proof)

PEG300

Tween-80

Sterile Saline (0.9% NacCl)

Sterile tubes and syringes

Procedure (for a 1 mL working solution):

Prepare a stock solution of PF-4136309 in ethanol (e.g., 50 mg/mL).

In a sterile tube, add 100 pL of the ethanol stock solution.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

Add 450 pL of sterile saline to bring the final volume to 1 mL.

Vortex the final solution to ensure it is well-mixed before administration.

Protocol 2: Corn Oil Formulation
Materials:
e PF-4136309 powder

o Ethanol (200 proof)
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e Cornoll

o Sterile tubes and syringes

Procedure (for a 1 mL working solution):

o Prepare a stock solution of PF-4136309 in ethanol (e.g., 50 mg/mL).

e In a sterile tube, add 100 pL of the ethanol stock solution.

e Add 900 pL of corn oil and mix thoroughly until a uniform suspension is achieved.
Protocol 3: SBE-B-CD in Saline Formulation

Materials:

PF-4136309 powder

Ethanol (200 proof)

20% (w/v) Captisol® (SBE-B-CD) in sterile saline

Sterile tubes and syringes

Procedure (for a 1 mL working solution):

e Prepare a stock solution of PF-4136309 in ethanol (e.g., 50 mg/mL).
 |In a sterile tube, add 100 pL of the ethanol stock solution.

e Add 900 pL of 20% SBE-B-CD in saline and mix thoroughly.

Oral Gavage Administration Protocol in Rats

This protocol outlines the standard procedure for administering a compound via oral gavage to
rats.

Materials:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3158423?utm_src=pdf-body
https://www.benchchem.com/product/b3158423?utm_src=pdf-body
https://www.benchchem.com/product/b3158423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3158423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Prepared PF-4136309 formulation

Appropriately sized oral gavage needle (16-18 gauge with a ball tip for adult rats)

Syringe (1-3 mL)

Animal scale

Personal Protective Equipment (PPE): gloves, lab coat, eye protection
Procedure:
e Animal Preparation:

o Weigh the rat to determine the accurate dosing volume. A common dosing volume is 5-10
mL/kg.

o Properly restrain the rat to immobilize the head and align it with the body.[10] This can be
achieved by gently scruffing the back of the neck.

o Gavage Needle Measurement:

o Measure the correct insertion length by placing the tip of the gavage needle at the rat's
last rib and the hub at the corner of the mouth.[10] Mark the needle at the level of the
incisors to ensure proper depth and avoid insertion into the trachea.

e Administration:

o Attach the syringe containing the calculated dose of PF-4136309 formulation to the
gavage needle.

o Gently insert the gavage needle into the diastema (the gap between the incisors and
molars) and advance it along the roof of the mouth towards the esophagus.[10]

o The needle should pass smoothly without resistance. If the animal struggles or gasps, the
needle may be in the trachea and should be immediately withdrawn.[10]

o Once the needle is at the predetermined depth, slowly administer the formulation.
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e Post-Administration Monitoring:
o Carefully remove the gavage needle.

o Return the rat to its cage and monitor for any signs of distress, such as difficulty breathing
or lethargy.
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Caption: Experimental workflow for PF-4136309 oral gavage in rats.
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Caption: PF-4136309 mechanism of action on the CCR2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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